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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Amberlite™ SR1L Na
Amberlite™ SR1L Na is a gel-type, strong acid cation exchange resin composed of a

sulfonated polystyrene-divinylbenzene copolymer.[1][2][3] It is characterized by its excellent

physical, chemical, and thermal stability, high exchange capacity, and good ion exchange

kinetics.[1][2][3] While its primary industrial application is in water softening for potable water

and food applications, its material properties make it a viable candidate for use in

environmental sample analysis, particularly for the preconcentration and isolation of cationic

species from aqueous matrices.[1][2][4]

The resin's functionality is derived from the sulfonic acid groups (-SO₃H) attached to the

polystyrene backbone. In the sodium form (SR1L Na), the sulfonic acid groups are neutralized

with sodium ions (-SO₃⁻Na⁺). Cation exchange occurs when cations in the sample solution

displace the sodium ions on the resin.

Key Properties of Amberlite™ SR1L Na:

Matrix: Styrene-divinylbenzene copolymer[1][2][3]

Type: Strong acid cation exchanger[1][2][3]

Functional Group: Sulfonic acid[1][2][3]
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Ionic Form as Shipped: Na⁺[1][2][3]

Physical Form: Amber, translucent, spherical beads[1][2]

Application: Solid-Phase Extraction (SPE) of
Cationic and Cationizable Organic Pollutants
Although specific application notes for Amberlite™ SR1L Na in trace organic analysis are not

extensively published, its properties are analogous to other sulfonated polystyrene-

divinylbenzene resins used in solid-phase extraction (SPE) for the analysis of basic and

cationizable compounds such as pharmaceuticals from environmental water samples. The

following protocol is a generalized method based on the principles of strong cation exchange

SPE.

Principle
At an acidic pH, basic compounds (e.g., many pharmaceuticals) will be protonated and thus

carry a positive charge. These cationic analytes can be retained on a strong cation exchange

sorbent like Amberlite™ SR1L Na. Neutral and acidic compounds will remain unretained and

can be washed away. The retained basic compounds can then be eluted by raising the pH to

neutralize their charge, or by using a solvent system that disrupts the ionic interaction.

Experimental Protocol: SPE of Basic Pharmaceuticals
from Wastewater
This protocol is a general guideline and should be optimized for specific analytes and matrices.

Materials:

Amberlite™ SR1L Na resin (or SPE cartridges packed with a similar strong cation exchange

sorbent)

Methanol (HPLC grade)

Deionized water (HPLC grade)

Ammonia solution
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Formic acid or Hydrochloric acid

Wastewater sample

SPE manifold and cartridges

Protocol Steps:

Sample Pre-treatment:

Filter the water sample through a 0.45 µm filter to remove particulate matter.

Adjust the pH of the sample to < 3 with formic acid or HCl. This ensures that the target

basic analytes are in their cationic form.

SPE Cartridge Conditioning:

Pass 5 mL of methanol through the cartridge to wet the sorbent and wash away any

organic impurities.

Pass 5 mL of deionized water through the cartridge to remove the methanol.

Pass 5 mL of deionized water (pH < 3, adjusted with the same acid as the sample) to

equilibrate the sorbent to the sample conditions. Do not let the sorbent run dry.

Sample Loading:

Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (e.g., 1-2

mL/min). The appropriate sample volume will depend on the expected analyte

concentration and desired detection limits.

Washing:

Wash the cartridge with 5 mL of deionized water (pH < 3) to remove any remaining

unretained, water-soluble interferences.

Wash the cartridge with 5 mL of methanol to remove hydrophobic, non-ionic interferences.
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Elution:

Elute the retained cationic analytes with 5-10 mL of a 5% ammonia solution in methanol.

The basic mobile phase neutralizes the charge on the analytes, releasing them from the

sorbent.

Collect the eluate for analysis.

Post-Elution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for the analytical instrument (e.g., mobile

phase for LC-MS).

Data Presentation
The following table summarizes typical performance data for the solid-phase extraction of

selected pharmaceuticals from wastewater using strong cation exchange resins. Note: This

data is representative of the performance of similar sulfonated resins and should be used as a

guideline. Method validation is required for Amberlite™ SR1L Na.

Analyte
(Pharmaceutic
al)

Matrix Recovery (%) LOD (ng/L) LOQ (ng/L)

Metoprolol
Wastewater

Effluent
85 - 110 5 - 15 15 - 50

Atenolol Surface Water 90 - 105 10 - 20 30 - 60

Ranitidine
Wastewater

Influent
75 - 95 20 - 50 60 - 150

Trimethoprim
Wastewater

Effluent
88 - 112 2 - 10 6 - 30

Experimental Workflow Diagram
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Caption: Workflow for the solid-phase extraction of basic pharmaceuticals using a strong cation

exchange resin.

Application: Preconcentration of Trace Heavy
Metals
Strong acid cation exchange resins like Amberlite™ SR1L Na are effective for the

preconcentration of trace heavy metals from aqueous samples prior to analysis by techniques

such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma (ICP)

spectrometry.

Principle
In the sodium form, the resin readily exchanges Na⁺ ions for heavy metal cations (e.g., Pb²⁺,

Cd²⁺, Cu²⁺, Zn²⁺) from the sample solution. This allows for the concentration of metals from a

large volume of sample onto a small amount of resin. The retained metals can then be eluted

with a strong acid.

Experimental Protocol: Preconcentration of Heavy
Metals from River Water
Materials:

Amberlite™ SR1L Na resin

Nitric Acid (trace metal grade)

Deionized water (Type I)

River water sample

Chromatography column

Protocol Steps:

Resin Preparation and Column Packing:
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Create a slurry of Amberlite™ SR1L Na resin in deionized water.

Pack a small chromatography column with the resin slurry to the desired bed volume.

Wash the packed column with several bed volumes of deionized water.

Sample Pre-treatment:

Filter the river water sample through a 0.45 µm acid-washed filter.

Adjust the sample pH to between 5 and 6 with dilute nitric acid if necessary. This pH range

is often optimal for the uptake of many divalent metal cations.

Column Equilibration:

Pass several bed volumes of deionized water (pH adjusted to match the sample) through

the column.

Sample Loading:

Pass a known, large volume of the pre-treated water sample through the column at a

controlled flow rate (e.g., 2-5 mL/min). The resin will capture the heavy metal cations.

Washing:

Wash the column with a small volume of deionized water to remove any remaining sample

matrix without displacing the retained metals.

Elution:

Elute the concentrated heavy metals from the resin by passing a small, known volume of

2M nitric acid through the column.

Collect the acidic eluate for analysis.

Analysis:

Analyze the eluate for the target heavy metals using AAS or ICP-OES/MS.
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Calculate the original concentration in the water sample by accounting for the

concentration factor (ratio of sample volume to elution volume).

Data Presentation
The following table presents representative performance data for the preconcentration of heavy

metals using strong acid cation exchange resins. Note: This data is illustrative and should be

validated for Amberlite™ SR1L Na.

Analyte (Heavy
Metal)

Matrix Recovery (%)
Preconcentration
Factor

Lead (Pb²⁺) River Water > 95% 50 - 200

Cadmium (Cd²⁺) Drinking Water > 95% 50 - 200

Copper (Cu²⁺) Seawater > 90% 50 - 100

Zinc (Zn²⁺) Industrial Effluent > 95% 50 - 200

Logical Relationship Diagram
Caption: The logical process of trace metal preconcentration using a strong acid cation

exchange resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Amberlite™ SR1L Na
in Environmental Sample Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592796#applications-of-amberlite-sr1l-na-in-
environmental-sample-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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